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Compound of Interest

Compound Name: p-Terphenyl

Cat. No.: B122091 Get Quote

Researchers and scientists handling p-Terphenyl must adhere to strict disposal protocols to

ensure personnel safety and environmental protection. This guide provides essential, step-by-

step procedures for the proper disposal of p-Terphenyl in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, chemical-resistant gloves, safety

goggles or a face shield, and a lab coat.[1][2][3] In situations where dust may be generated, a

NIOSH-approved respirator is necessary.[2][4] All handling of p-Terphenyl should occur in a

well-ventilated area, preferably within a chemical fume hood.[2]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of p-Terphenyl is as follows:

Waste Collection:

Collect waste p-Terphenyl, including any contaminated materials, in a designated,

properly labeled, and sealed container.[2][5]

The container should be clearly marked with the chemical name "p-Terphenyl" and

appropriate hazard symbols.
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Do not mix p-Terphenyl waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[5]

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible substances such as strong oxidizing agents.[2][3]

Ensure the storage area is secure and accessible only to authorized personnel.

Professional Disposal:

The primary and recommended method of disposal is to contact a licensed professional

waste disposal company.[6] Offer surplus and non-recyclable p-Terphenyl solutions to a

licensed disposal service.[6]

An alternative disposal method involves dissolving or mixing the material with a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber.[6] This should only be performed by qualified professionals at a licensed

facility.

Contaminated packaging should be treated as unused product and disposed of following

the same procedures.[6]

Regulatory Compliance:

All disposal activities must comply with local, state, and federal regulations.[2][5]

It is imperative to consult with your institution's EHS department to ensure adherence to all

applicable guidelines and to arrange for the pickup and disposal of the chemical waste.[5]

Accidental Spill Clean-up
In the event of a p-Terphenyl spill:

Evacuate the immediate area and ensure adequate ventilation.[6]

Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do so.[6]
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Carefully sweep or vacuum the spilled material, avoiding dust generation.[2]

Place the collected material into a suitable, closed container for disposal.[2]

Clean the spill area thoroughly.

Prevent the spilled material from entering drains or the environment.[6]

Quantitative Data Summary
The following table summarizes key quantitative and classification data for p-Terphenyl,
essential for its proper handling and transportation for disposal.

Identifier Value

UN Number 3077[6]

Transport Hazard Class 9[6]

Packaging Group III[6]

Proper Shipping Name
ENVIRONMENTALLY HAZARDOUS

SUBSTANCE, SOLID, N.O.S. (p-Terphenyl)[6]

Environmental Hazard Very toxic to aquatic life[5][6]

p-Terphenyl Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of p-Terphenyl.

Waste Preparation
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Spill Contingency
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Caption: Workflow for the proper disposal of p-Terphenyl.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pim-resources.coleparmer.com/sds/12308.pdf
https://pim-resources.coleparmer.com/sds/12308.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2049586018_p-TERPHENYLCASNO92-94-4MSDS.pdf
https://www.benchchem.com/product/b122091?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_2049586018_p-TERPHENYLCASNO92-94-4MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2049586018_p-TERPHENYLCASNO92-94-4MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2049586018_p-TERPHENYLCASNO92-94-4MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2049586018_p-TERPHENYLCASNO92-94-4MSDS.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Guidelines_for_4_Carboxy_m_terphenyl.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2049586018_p-TERPHENYLCASNO92-94-4MSDS.pdf
https://www.benchchem.com/product/b122091?utm_src=pdf-body
https://www.benchchem.com/product/b122091?utm_src=pdf-body
https://www.benchchem.com/product/b122091?utm_src=pdf-body-img
https://www.benchchem.com/product/b122091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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